Cas no 27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-)

Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- structure
27829-93-2 structure
Product Name:Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
CAS No:27829-93-2
MF:C9H10O4
MW:182.173303127289
CID:251433
PubChem ID:12194840
Update Time:2025-04-19

Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
    • 1-(3,4-dihydroxy-2-methoxyphenyl)ethan-1-one
    • 1-(3,4-dihydroxy-2-methoxyphenyl)ethanone
    • 3',4'-DIHYDROXY-2'-METHOXYACETOPHENONE
    • 1-(3,4-Dihydroxy-2-methoxy-phenyl)-aethanon
    • 1-(3,4-dihydroxy-2-methoxy-phenyl)-ethanone
    • Acetophenone,3',4'-dihydroxy-2'-methoxy-(8CI)
    • Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)
    • AKOS006279188
    • DTXSID50479949
    • 27829-93-2
    • SCHEMBL13827071
    • 1-(3, 4-dihydroxy-2-methoxyphenyl)ethanone
    • Ethanone, 1-(3,4-dihydroxy-2-methoxyphenyl)-
    • Inchi: 1S/C9H10O4/c1-5(10)6-3-4-7(11)8(12)9(6)13-2/h3-4,11-12H,1-2H3
    • InChI Key: YQFVHMURFLVSHG-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1C(C)=O)O)O

Computed Properties

  • Exact Mass: 182.05800
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76000
  • LogP: 1.30900
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